Cas no 1082878-88-3 (2-Isopropyl-5-(methylsulfonyl)aniline)

• Product Name: 2-Isopropyl-5-(methylsulfonyl)aniline
• CAS No: 1082878-88-3
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 2105333
• Update Time: 2023-08-03

2-Isopropyl-5-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-5-(methylsulfonyl)benzenamine
• 2-isopropyl-5-(methylsulfonyl)aniline
• SJAKBBHFUDDHHD-UHFFFAOYSA-N
• GS2814
• Benzenamine, 2-(1-methylethyl)-5-(methylsulfonyl)-
• 2-Isopropyl-5-(methylsulfonyl)aniline

• Inchi： 1S/C10H15NO2S/c1-7(2)9-5-4-8(6-10(9)11)14(3,12)13/h4-7H,11H2,1-3H3
• InChI Key： SJAKBBHFUDDHHD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)N)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Topological Polar Surface Area: 68.5